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N-Thionylaniline: A Comprehensive Technical
Guide
Abstract

This technical guide provides a comprehensive overview of N-Thionylaniline (CAS No. 1122-
83-4), a versatile reagent in organic synthesis. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical research. It details
the chemical and physical properties, synthesis protocols, and key chemical reactions of N-
Thionylaniline. Particular emphasis is placed on its role as a dienophile in Diels-Alder
reactions. Safety and handling procedures are also thoroughly addressed. All quantitative data
is presented in clear, tabular formats, and key experimental workflows and reaction
mechanisms are visualized using DOT language diagrams.

Introduction

N-Thionylaniline, also known as N-Sulfinylaniline, is an organosulfur compound with the
chemical formula CsHsNSO.[1] It is a straw-colored liquid that serves as a valuable
intermediate in the synthesis of various organic molecules, including pharmaceuticals and
agrochemicals.[2] Its reactivity, particularly the N=S=0 functional group, makes it a useful
building block for introducing sulfur and nitrogen functionalities into molecular scaffolds.[2] This
guide aims to provide an in-depth technical resource on the properties, synthesis, and
applications of N-Thionylaniline.
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Chemical and Physical Properties

N-Thionylaniline is a combustible liquid with a distinct odor.[3] A summary of its key chemical
and physical properties is presented in Table 1.

Table 1. Chemical and Physical Properties of N-Thionylaniline

Property Value Reference(s)
CAS Number 1122-83-4 [1]

Molecular Formula CeHsNOS [4]

Molecular Weight 139.18 g/mol [4]
Appearance Straw-colored to brown liquid [1114]

200 °C (lit.); 83 °C / 15 mmHg

Boiling Point (i) [4]
Density 1.236 g/mL at 25 °C (lit.) [1]
Refractive Index (n20/D) 1.627 (lit.) [4]
Flash Point 84 °C (183.2 °F) - closed cup

Water Solubility Partly miscible [4]

Synthesis of N-Thionylaniline

The most common and industrially viable method for the synthesis of N-Thionylaniline is the
reaction of aniline with thionyl chloride (SOCI2).[1][5] The overall reaction stoichiometry is as
follows:

3 CeHsNH2 + SOCIlz2 —» CeHsNSO + 2 [CeHsNH3]CI[1]

This reaction is typically performed in an inert solvent, and the product is isolated and purified
by fractional distillation under reduced pressure.[2]

Detailed Experimental Protocol for Synthesis
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This protocol outlines a general laboratory-scale procedure for the synthesis of N-
Thionylaniline.

Materials and Equipment:

Round-bottom flask with a magnetic stirrer

e Reflux condenser

e Addition funnel

* Ice bath

e Heating mantle

e Vacuum distillation apparatus

 Aniline (freshly distilled)

e Thionyl chloride

e Anhydrous inert solvent (e.g., benzene, toluene, or dichloromethane)[5]

» Personal Protective Equipment (PPE): Chemical resistant gloves, safety goggles, face
shield, and a respirator with acid gas cartridges.[2]

Procedure:

e Reactor Setup: Ensure all glassware is dry and assemble the reaction apparatus in a well-
ventilated fume hood. Purge the system with an inert gas (e.g., nitrogen).

» Reagent Preparation: In the round-bottom flask, dissolve aniline (1.0 equivalent) in the
anhydrous inert solvent.

e Cooling: Cool the aniline solution to 0 °C using an ice bath.[5]

» Thionyl Chloride Addition: Slowly add thionyl chloride (0.33 equivalents) to the stirred aniline
solution via the addition funnel. Caution: This reaction is exothermic and releases HCI gas.[5]
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o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then heat to reflux. Monitor the reaction progress using Thin Layer
Chromatography (TLC).[5]

o Work-up: Once the reaction is complete, cool the mixture to room temperature. The aniline
hydrochloride salt will precipitate. Filter the solid and wash it with a small amount of the

reaction solvent.[5]

 Purification: Combine the filtrate and washings. Remove the solvent under reduced
pressure. Purify the crude N-Thionylaniline by vacuum distillation.[5]

1. Reactor Setup 2. Reaction 3. Work-up & Purification

| | Dissolve Aniline . Slowly Add Warm to RT [|
Dry Glassware Assembly ‘—»‘ Inert Gas Purge }»4- ‘ i e ‘—»‘ Cool to 0°C }—»‘ Thionyl Chioride ‘—»‘ ard Refiix ‘—»‘ Monitor by TLC }»4- ‘ Cool to RT }—»‘ Filter Precipitate }—»‘ Solvent Removal }—»‘ Vacuum Distillation

Click to download full resolution via product page

Figure 1: Experimental workflow for the synthesis of N-Thionylaniline.

Chemical Reactivity and Applications

N-Thionylaniline is a versatile synthetic intermediate. Its primary reactivity stems from the
electrophilic nature of the sulfur atom and the dienophilic character of the N=S bond.

Diels-Alder Reactions

N-Thionylaniline is known to act as a dienophile in [4+2] cycloaddition reactions, commonly
known as Diels-Alder reactions. It reacts with conjugated dienes to form six-membered
heterocyclic rings. This reaction is a powerful tool for the synthesis of complex nitrogen- and

sulfur-containing molecules.

A notable example is the reaction of N-Thionylaniline with 2,3-dimethyl-1,3-butadiene.
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Figure 2: Diels-Alder reaction of N-Thionylaniline with a diene.

Spectroscopic Data

The characterization of N-Thionylaniline is typically performed using standard spectroscopic

techniques.

Table 2: Spectroscopic Data for N-Thionylaniline

Technique Key Features

Aromatic protons typically appear in the region

1H NMR
of & 7.0-8.0 ppm.[6]

5C NMR Aromatic carbons resonate in the range of &
120-150 ppm.[6]

FTIR Characteristic strong absorptions for the N=S=0
group.

Mass Spec. Molecular ion peak (M+) at m/z = 139.[4]

Safety and Handling
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N-Thionylaniline is a hazardous chemical and should be handled with appropriate safety

precautions.

Table 3: Hazard Information for N-Thionylaniline

Precautionary

Hazard Description Reference(s)
Measures
Keep away from heat,

Flammability Combustible liquid. sparks, open flames, [3]

and hot surfaces.[3]

Causes skin and

serious eye irritation.

May cause allergy or
Health Hazards asthma symptoms or
breathing difficulties if
inhaled. May cause

respiratory irritation.

Wear protective

gloves, eye protection,

and face protection.

Avoid breathing 0]
dust/fume/gas/mist/va
pors/spray. Use only
outdoors or in a well-

ventilated area.

Skin Contact: Wash
off immediately with
plenty of water for at
least 15 minutes. Eye
Contact: Rinse
immediately with
First Aid plenty of water, also
under the eyelids, for
at least 15 minutes.
Inhalation: Move to
fresh air. Ingestion:

Clean mouth with

water and drink plenty

of water afterwards.

Seek medical
attention if symptoms [3]

occur.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b073212?utm_src=pdf-body
https://www.benchchem.com/product/b073212?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5945114&productDescription=N-THIONYLANILINE%2C+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5945114&productDescription=N-THIONYLANILINE%2C+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/N-Sulfinylaniline
https://www.fishersci.com/store/msds?partNumber=AAH5945114&productDescription=N-THIONYLANILINE%2C+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

When handling N-Thionylaniline, the following PPE is recommended:
e Gloves: Chemical resistant gloves.[2]
o Eye Protection: Safety goggles and/or a face shield.[2]

o Respiratory Protection: A respirator with acid gas cartridges, especially when working with
larger quantities or in poorly ventilated areas.[2]

» Clothing: A lab coat and appropriate footwear.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and flame.[3]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[3]

Handling Storage Disposal

Approved Waste
Disposal Plant

Use in Fume Hood Tightly Closed Container

A/

\ A/

Wear Appropriate PPE | . .
(Gloves, Goggles, Respirator) Cool, Dry, Well-Ventilated Area Follow Local Regulations
\/ \
Avoid Contact and Inhalation Away from Ignition Sources

Click to download full resolution via product page

Figure 3: Safety and handling logical relationships for N-Thionylaniline.
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Conclusion

N-Thionylaniline is a valuable and versatile reagent in organic synthesis with a rich chemistry,
particularly in the formation of heterocyclic compounds through Diels-Alder reactions. This
guide has provided a detailed overview of its chemical and physical properties, a
comprehensive synthesis protocol, and essential safety and handling information. It is our hope
that this document will serve as a useful resource for researchers and professionals working
with this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

